Cas no 1396882-50-0 (3-(4-benzylpiperidin-1-yl)-6-[4-(pyridin-2-yl)piperazine-1-carbonyl]pyridazine)

• Product Name: 3-(4-benzylpiperidin-1-yl)-6-[4-(pyridin-2-yl)piperazine-1-carbonyl]pyridazine
• CAS No: 1396882-50-0
• MF: C₂₆H₃₀N₆O
• MW: 442.556005001068
• CID: 5759974
• PubChem ID: 71778638
• Update Time: 2025-05-20

3-(4-benzylpiperidin-1-yl)-6-[4-(pyridin-2-yl)piperazine-1-carbonyl]pyridazine Chemical and Physical Properties

Names and Identifiers

• AKOS024597543
• F0696-5102
• 3-(4-benzylpiperidin-1-yl)-6-[4-(pyridin-2-yl)piperazine-1-carbonyl]pyridazine
• (6-(4-benzylpiperidin-1-yl)pyridazin-3-yl)(4-(pyridin-2-yl)piperazin-1-yl)methanone
• [6-(4-benzylpiperidin-1-yl)pyridazin-3-yl]-(4-pyridin-2-ylpiperazin-1-yl)methanone
• 1396882-50-0
• Methanone, [6-[4-(phenylmethyl)-1-piperidinyl]-3-pyridazinyl][4-(2-pyridinyl)-1-piperazinyl]-

• Inchi： 1S/C26H30N6O/c33-26(32-18-16-31(17-19-32)24-8-4-5-13-27-24)23-9-10-25(29-28-23)30-14-11-22(12-15-30)20-21-6-2-1-3-7-21/h1-10,13,22H,11-12,14-20H2
• InChI Key： NRSLJFFTIFIBQE-UHFFFAOYSA-N
• SMILES： O=C(C1=CC=C(N=N1)N1CCC(CC2C=CC=CC=2)CC1)N1CCN(C2C=CC=CN=2)CC1

Computed Properties

• Exact Mass: 442.24810960g/mol
• Monoisotopic Mass: 442.24810960g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 33
• Rotatable Bond Count: 5
• Complexity: 610
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.7
• Topological Polar Surface Area: 65.5Ų

Experimental Properties

• Density: 1.229±0.06 g/cm3(Predicted)
• Boiling Point: 715.2±60.0 °C(Predicted)
• pka: 8.43±0.19(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Piperidines Benzylpiperidines 4-benzylpiperidines

Additional information on 3-(4-benzylpiperidin-1-yl)-6-[4-(pyridin-2-yl)piperazine-1-carbonyl]pyridazine

3-(4-Benzylpiperidin-1-yl)-6-[4-(pyridin-2-yl)piperazine-1-carbonyl]pyridazine: A Comprehensive Overview

The compound 3-(4-benzylpiperidin-1-yl)-6-[4-(pyridin-2-yl)piperazine-1-carbonyl]pyridazine, identified by the CAS number 1396882-50-0, is a complex organic molecule with significant potential in various fields of chemistry and pharmacology. This compound has garnered attention due to its unique structural features and promising applications in drug discovery and materials science. Recent studies have highlighted its role in modulating biological pathways, making it a subject of interest for researchers worldwide.

The molecular structure of this compound is characterized by the presence of a pyridazine ring, which serves as the central framework. Attached to this pyridazine ring are two distinct substituents: a 4-benzylpiperidin group at position 3 and a 4-pyridin-piperazine carbonyl group at position 6. These substituents contribute to the compound's pharmacokinetic properties, including its solubility, stability, and bioavailability. The integration of these groups into the pyridazine core creates a molecule with enhanced chemical reactivity and selectivity, making it an ideal candidate for further exploration in therapeutic applications.

Recent advancements in computational chemistry have enabled researchers to predict the potential binding affinities of this compound with various biological targets. For instance, studies using molecular docking techniques have revealed that 3-(4-benzylpiperidin-1-yl)-6-[4-(pyridin-2-yl)piperazine-1-carbonyl]pyridazine exhibits strong binding interactions with G-protein coupled receptors (GPCRs), which are critical targets in drug development. These findings underscore the compound's potential as a lead molecule for treating conditions such as neurodegenerative diseases and inflammatory disorders.

In addition to its therapeutic potential, this compound has also been explored for its role in materials science. The pyridazine moiety is known for its aromatic stability and electronic properties, making it a valuable component in the synthesis of advanced materials such as organic semiconductors and light-emitting diodes (LEDs). Recent research has demonstrated that incorporating this compound into polymer matrices can enhance the electronic conductivity and mechanical stability of the resulting materials, paving the way for its application in next-generation electronic devices.

The synthesis of 3-(4-benzylpiperidin-1-yl)-6-[4-(pyridin-2-yl)piperazine-1-carbonyl]pyridazine involves a multi-step process that combines principles from organic synthesis and catalysis. Key steps include the formation of the pyridazine ring through cyclization reactions, followed by selective substitution to introduce the piperidine and piperazine groups. Researchers have optimized these steps to achieve high yields and purity, ensuring that the compound can be produced on a larger scale for both academic and industrial purposes.

One of the most exciting developments related to this compound is its use in drug delivery systems. Its unique structure allows for controlled release mechanisms, which can improve the efficacy of drugs while reducing side effects. For example, studies have shown that incorporating this compound into polymeric nanoparticles can enhance drug targeting to specific tissues, making it a promising tool in personalized medicine.

In conclusion, 3-(4-benzylpiperidin-1-yl)-6-[4-(pyridin-2-yl)piperazine-1-carbonyl]pyridazine represents a versatile molecule with wide-ranging applications across multiple disciplines. Its structural complexity, combined with recent advancements in computational modeling and synthetic chemistry, positions it as a key player in future innovations. As research continues to uncover its full potential, this compound is poised to make significant contributions to both scientific discovery and technological advancement.